Cas no 696654-85-0 (Ethyl 1-(2-aminophenyl)carbonylpiperidine-4-carboxylate)

• Product Name: Ethyl 1-(2-aminophenyl)carbonylpiperidine-4-carboxylate
• CAS No: 696654-85-0
• MDL: MFCD05258487
• CID: 4657266
• Update Time: 2025-05-24

Ethyl 1-(2-aminophenyl)carbonylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(2-aminophenyl)carbonylpiperidine-4-carboxylate

• MDL： MFCD05258487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Ethyl 1-(2-aminophenyl)carbonylpiperidine-4-carboxylate

Ethyl 1-(2-Aminophenyl)Carbonylpiperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(2-Aminophenyl)Carbonylpiperidine-4-Carboxylate, identified by the CAS Registry Number 696654-85-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring, a 2-aminophenyl group, and an ethyl ester moiety, making it a versatile compound for various chemical modifications and functionalizations.

The synthesis of Ethyl 1-(2-Aminophenyl)Carbonylpiperidine-4-Carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in catalytic methodologies have enabled the optimization of its synthesis pathway, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency of this process.

The structural versatility of this compound has made it a valuable building block in medicinal chemistry. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The presence of the 2-aminophenyl group introduces additional aromaticity and potential sites for further functionalization, such as sulfonation or alkylation. This makes the compound an attractive candidate for designing bioactive molecules targeting various therapeutic areas.

Recent studies have highlighted the potential of Ethyl 1-(2-Aminophenyl)Carbonylpiperidine-4-Carboxylate in anti-cancer drug development. Investigations into its ability to inhibit specific kinases involved in cancer cell proliferation have shown promising results. Additionally, the compound has demonstrated potential as a modulator of ion channels, which could be exploited in treating neurological disorders such as epilepsy and chronic pain.

In terms of material science applications, the compound's ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology and surface engineering. Its amphiphilic nature allows it to serve as a stabilizing agent in the formation of nanoparticles and colloidal dispersions, which are essential in drug delivery systems and advanced materials.

The pharmacokinetic properties of Ethyl 1-(2-Aminophenyl)Carbonylpiperidine-4-Carboxylate have been extensively studied in preclinical models. Research indicates that the compound exhibits moderate oral bioavailability and favorable distribution characteristics across various tissues. These findings underscore its potential as a lead compound for further drug development.

From an environmental perspective, studies on the biodegradation and toxicity profiles of this compound are ongoing. Initial data suggest that it undergoes rapid metabolic clearance in vivo, reducing its environmental footprint. However, further research is required to fully understand its long-term ecological impact.

In conclusion, Ethyl 1-(2-Aminophenyl)Carbonylpiperidine-4-Carboxylate stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features and functional groups make it an ideal candidate for exploring new chemical entities with therapeutic potential. As research continues to uncover its full spectrum of properties and applications, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.